Cas no 18004-20-1 (Ketohakonanol)
Ketohakonanol structure
Product Name:Ketohakonanol
CAS No:18004-20-1
Molecular Formula:C29H48O2
Molecular Weight:428.69
CID:2008755
PubChem ID:90720428
Ketohakonanol Properties
Names and Identifiers
-
- Ketohakonanol
- 18004-20-1
- 4-hydroxy-4,6a,6b,9,9,12a,14b-heptamethyl-2,4a,5,6,6a,7,8,8a,10,11,12,13,14,14a-tetradecahydro-1H-picen-3-one
-
- InChIKey： WQSYKNUUKPIYHA-UHFFFAOYSA-N
- Inchi： InChI=1S/C29H48O2/c1-24(2)14-8-15-25(3)19(24)11-17-27(5)20(25)9-10-21-26(4)16-13-23(30)29(7,31)22(26)12-18-28(21,27)6/h19-22,31H,8-18H2,1-7H3
- SMILES： CC1(CCCC2(C1CCC3(C2CCC4C3(CCC5C4(CCC(=O)C5(C)O)C)C)C)C)C
Computed Properties
- Exact Mass: 428.365430770g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 0
- Monoisotopic Mass: 428.365430770g/mol
- Heavy Atom Count: 31
- Complexity: 786
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 9
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 8.3
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Boiling Point: 503.5±0.0 °C at 760 mmHg
- Vapor Pressure: 0.0±0.0 mmHg at 25°C
- Flash Point: 213.3±0.0 °C
- Color/Form: Powder
- Density: 1.0±0.0 g/cm3
Ketohakonanol Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TargetMol Chemicals | TN4385-5 mg |
Ketohakonanol |
18004-20-1 | 98% | 5mg |
￥ 3,330 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | K74430-5 mg |
Ketohakonanol |
18004-20-1 | 5mg |
¥4800.0 | 2021-09-09 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4385-1 mg |
Ketohakonanol |
18004-20-1 | 1mg |
￥2435.00 | 2022-04-26 |
Ketohakonanol Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:18004-20-1)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Ketohakonanol Related Literature
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João C. Waerenborgh,Ekaterina V. Tsipis,Laura C. J. Pereira,Maxim Avdeev,Eugene N. Naumovich,Vladislav V. Kharton Dalton Trans., 2012,41, 667-678
-
4. One-step hydrothermal synthesis of surface organosilanized nanozeolite under microwave irradiation †Yuanyuan Hu,Yahong Zhang,Yi Tang Chem. Commun., 2010,46, 3875-3877
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Sultan H. Qiblawi,Amy L. Pochodylo,Robert L. LaDuca CrystEngComm, 2013,15, 8979-8988
-
Patrick T. Dolan,Chaoying Zhang,Sudip Khadka,Vaithilingaraja Arumugaswami,Abbey D. Vangeloff,Nicholas S. Heaton,Sudhir Sahasrabudhe,Glenn Randall,Ren Sun,Douglas J. LaCount Mol. BioSyst., 2013,9, 3199-3209
-
Benjamin Balke,Siham Ouardi,Claudia Felser Phys. Chem. Chem. Phys., 2014,16, 25258-25262
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Song Han,Shiman Yao,Wei Meng,Jing Yang Polym. Chem., 2021,12, 6465-6471
-
Fang-Wu Wang,Sheng-Qing Wang,Bao-Xiang Zhao,Jun-Ying Miao Org. Biomol. Chem., 2014,12, 3062-3070
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